Cas no 353514-61-1 (3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid)

• Product Name: 3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• CAS No: 353514-61-1
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 6786640
• PubChem ID: 3097283
• Update Time: 2025-06-12

3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• NS-05059
• EU-0002905
• SR-01000413054
• 3-[(4-acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• 353514-61-1
• STK268266
• SR-01000413054-1
• starbld0027472
• CS-0332654
• 3-((4-Acetylphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• AKOS016352783
• AKOS000519668
• MFCD00679860
• 3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

• Inchi： 1S/C17H17NO4/c1-9(19)10-4-6-13(7-5-10)18-16(20)14-11-2-3-12(8-11)15(14)17(21)22/h2-7,11-12,14-15H,8H2,1H3,(H,18,20)(H,21,22)
• InChI Key： BZCOJKQCVCRIOF-UHFFFAOYSA-N
• SMILES： OC(C1C(C(NC2C=CC(C(C)=O)=CC=2)=O)C2C=CC1C2)=O

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.5Ų

Additional information on 3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid (CAS No. 353514-61-1): A Comprehensive Overview

3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS No. 353514-61-1) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic framework and acetylphenyl carbamoyl moiety, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is notable for its rigidity and the presence of multiple functional groups, which contribute to its diverse chemical properties. The bicyclo[2.2.1]heptane core provides a stable scaffold, while the acetylphenyl carbamoyl group introduces reactivity and potential binding sites for biological targets.

Recent studies have explored the pharmacological properties of 3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid has also been investigated for its anti-cancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells, by modulating key signaling pathways such as p53 and Bcl-2.

The mechanism of action of 3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is multifaceted and involves interactions with multiple cellular targets. For instance, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in inflammation and pain signaling. Furthermore, the compound can also interfere with the activity of kinases such as Akt and ERK, which are crucial for cell survival and proliferation.

The pharmacokinetic profile of 3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid has been studied to understand its bioavailability and metabolism in vivo. Animal models have revealed that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration in therapeutic settings.

In terms of safety, preliminary toxicological assessments have indicated that 3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is well-tolerated at therapeutic doses with minimal side effects observed in preclinical studies. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid has been optimized to ensure high yields and purity levels suitable for pharmaceutical development. Various synthetic routes have been explored, including palladium-catalyzed cross-coupling reactions and multistep sequences involving functional group manipulations.

In conclusion, 3-[(4-Acetylphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS No. 353514-61-1) represents a promising lead compound with a broad spectrum of biological activities relevant to medicinal chemistry and drug discovery. Ongoing research continues to uncover new applications and mechanisms of action, underscoring its potential as a valuable therapeutic agent in the future.